Cas no 253342-48-2 (3-Tolylboronic Acid Pinacol Ester)

• Product Name: 3-Tolylboronic Acid Pinacol Ester
• CAS No: 253342-48-2
• MF: C₁₃H₁₉BO₂
• MW: 218.099764108658
• MDL: MFCD05864303
• CID: 253758
• PubChem ID: 2760598
• Update Time: 2025-10-29

3-Tolylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(m-tolyl)-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-(3-methylphenyl)-
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)toluene
• 3-Methylbenzeneboronic acid, pinacol ester
• 3-Methylphenylboronic acid pinacol ester
• 3-Tolylboronic acid pinacol ester
• 4,4,5,5-tetramethyl-2-(3-methylphenyl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-m-tolyl-1,3,2-dioxaborolane
• m-tolyl pinacolborane
• m-Tolylboronic Acid Pinacol Ester
• 3-methylphenylboronic acid, pinacol ester
• 1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-(3-METHYLPHENYL)-
• AMTB418
• m-Tolylboronic Acid Pinac
• MFCD05864303
• 4,4,5,5-TETRAMETHYL-2-
• T3219
• AB22750
• SY031621
• DTXSID70375252
• CS-0094693
• 253342-48-2
• AM808116
• J-513117
• 2-(3-TOLYL)-4,4,6-TRIMETHYL-1,3,2-DIOXABORINATE
• AKOS015949579
• SCHEMBL3429762
• FT-0644129
• EN300-155805
• 3-TOLYLBORONIC ACID, HEXYLENE GLYCOL CYCLIC ESTER
• AS-2508
• A817792
• DB-046673
• 3-Tolylboronic Acid Pinacol Ester

• MDL： MFCD05864303
• Inchi： 1S/C13H19BO2/c1-10-7-6-8-11(9-10)14-15-12(2,3)13(4,5)16-14/h6-9H,1-5H3
• InChI Key： XDKYCZBGHPGKEP-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 218.14800
• Monoisotopic Mass: 218.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Not determined
• Density: 0.98±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 34.0 to 38.0 deg-C
• Boiling Point: 307.2℃ at 760 mmHg
• Flash Point: 139.6±22.1 °C
• Refractive Index: 1.491
• PSA: 18.46000
• LogP: 2.29420
• λmax: 273(CH3CN)(lit.)
• Solubility: Not determined

3-Tolylboronic Acid Pinacol Ester Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2493 3/PG 2
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26; S36/37/39; S45
• RTECS：CM3150000
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Safety Term：3
• Packing Group：II
• Risk Phrases：R10; R20; R25; R34; R28; R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Tolylboronic Acid Pinacol Ester

3-Tolylboronic Acid Pinacol Ester: A Comprehensive Overview

The compound with CAS No 253342-48-2, commonly referred to as 3-Tolylboronic Acid Pinacol Ester, is a significant molecule in the field of organic chemistry. This compound is widely recognized for its role in various synthetic applications, particularly in the realm of cross-coupling reactions. The pinacol ester derivative of 3-tolylboronic acid has garnered attention due to its stability and reactivity, making it a valuable tool in modern chemical synthesis.

3-Tolylboronic Acid Pinacol Ester is structurally characterized by a boron atom attached to a tolyl group and a pinacol ester moiety. The pinacol ester, derived from pinacol (2,3-dimethyl-2,3-butanediol), serves as a protecting group for the boronate ester. This structure enhances the compound's stability under various reaction conditions, which is crucial for its application in demanding synthetic processes.

Recent advancements in the field of organoboron chemistry have further highlighted the importance of 3-Tolylboronic Acid Pinacol Ester. Researchers have demonstrated its utility in Suzuki-Miyaura coupling reactions, where it acts as a coupling partner for aryl halides. This reaction is pivotal in the construction of biaryl compounds, which are extensively used in pharmaceuticals, agrochemicals, and advanced materials.

In addition to its role in cross-coupling reactions, 3-Tolylboronic Acid Pinacol Ester has been employed in the synthesis of complex organic molecules. Its ability to undergo various transformations, such as oxidation and reduction reactions, makes it a versatile building block in organic synthesis. Recent studies have also explored its application in the synthesis of bioactive compounds, underscoring its potential in drug discovery.

The synthesis of 3-Tolylboronic Acid Pinacol Ester typically involves the reaction of 3-tolylboronic acid with pinacol under acidic conditions. This straightforward synthesis route ensures a high yield and purity of the product, making it accessible for large-scale applications. The compound's stability under ambient conditions further facilitates its storage and handling.

From an environmental perspective, 3-Tolylboronic Acid Pinacol Ester exhibits low toxicity and minimal environmental impact, aligning with contemporary green chemistry principles. Its use in efficient and selective synthetic protocols contributes to reducing waste and energy consumption in chemical manufacturing.

In conclusion, 3-Tolylboronic Acid Pinacol Ester (CAS No 253342-48-2) stands as a testament to the ingenuity of modern organic chemistry. Its unique properties and diverse applications continue to drive innovation across various industries. As research progresses, this compound is expected to unlock new possibilities in the creation of complex molecules with unprecedented precision and efficiency.